1-{4-[8-(3-Methylbutyl)-7-oxo-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl]butanoyl}piperidine-4-carboxamide

• IUPAC Name: 1-[4-[8-(3-methylbutyl)-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]butanoyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H30N6O3S/c1-14(2)6-12-27-21(31)19-16(9-13-32-19)28-17(24-25-22(27)28)4-3-5-18(29)26-10-7-15(8-11-26)20(23)30/h9,13-15H,3-8,10-12H2,1-2H3,(H2,23,30)
• InChI Key: RWOGLPAEGBELBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCCC(=O)N4CCC(CC4)C(=O)N
• Molecular Formula: C22H30N6O3S
• Molecular Weight: 458.6 g/mol

Description

1-{4-[8-(3-Methylbutyl)-7-oxo-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl]butanoyl}piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H30N6O3S and its molecular weight is 458.58. The purity is usually 95%.
BenchChem offers high-quality 1-{4-[8-(3-Methylbutyl)-7-oxo-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl]butanoyl}piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-{4-[8-(3-Methylbutyl)-7-oxo-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl]butanoyl}piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed various methodologies to synthesize complex heterocyclic compounds that incorporate elements of the specified chemical structure. These syntheses often involve reactions such as aminomethylation and the Mannich reaction, aiming to produce novel carboxamides with potential biological activities. For instance, Dotsenko et al. (2012) detailed the first example of aminomethylation involving 2-thioxonicotinamide derivatives, leading to the synthesis of 3,5,7,11-tetraazatricyclo[7.3.1.02,7]tridec-2-ene-9-carboxamides with significant yields (Dotsenko, Krivokolysko, & Litvinov, 2012).

Potential Pharmacological Applications

The structural complexity of these compounds suggests a potential for diverse pharmacological applications. While direct studies on the specified molecule might be limited, research on analogous compounds provides insights into possible areas of application, such as antipsychotic agents, anti-inflammatory, and analgesic activities. For example, Norman et al. (1996) synthesized heterocyclic analogues of 1192U90, evaluating them as potential antipsychotic agents with promising in vitro and in vivo activities (Norman, Navas, Thompson, & Rigdon, 1996).